Cas no 78201-15-7 (4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 78201-15-7
• MF: C₂H₂FN₃O₂S
• MW: 151.119581699371
• MDL: MFCD20683378
• CID: 4186519
• PubChem ID: 21797095
• Update Time: 2025-05-25

4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-sulfonyl fluoride
• 4H-1,2,4-triazole-3-sulfonyl fluoride
• 78201-15-7
• SCHEMBL11455703
• ES-2344
• 1H-1,2,4-triazole-5-sulfonyl fluoride
• NJTSYRNPMQYKOY-UHFFFAOYSA-N
• AKOS037652637
• 4H-1,2,4-triazole-3-sulfonylfluoride
• 848-299-4
• EN300-170688
• AT13268
• SCHEMBL3479157

• MDL： MFCD20683378
• Inchi： 1S/C2H2FN3O2S/c3-9(7,8)2-4-1-5-6-2/h1H,(H,4,5,6)
• InChI Key： NJTSYRNPMQYKOY-UHFFFAOYSA-N
• SMILES： N1C(S(F)(=O)=O)=NC=N1

Computed Properties

• Exact Mass: 150.98517565Da
• Monoisotopic Mass: 150.98517565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4H-1,2,4-triazole-3-sulfonyl fluoride

Comprehensive Overview of 4H-1,2,4-Triazole-3-Sulfonyl Fluoride (CAS No. 78201-15-7): Properties, Applications, and Innovations

4H-1,2,4-Triazole-3-sulfonyl fluoride (CAS No. 78201-15-7) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique sulfonyl fluoride functional group. This triazole derivative is increasingly studied for its role in click chemistry and covalent inhibitor design, aligning with trends in targeted drug discovery and precision agriculture. Its molecular structure combines a 1,2,4-triazole core with a reactive sulfonyl fluoride moiety, enabling selective modifications critical for developing novel bioactive molecules.

Recent advancements highlight the compound’s utility in proteomics research, particularly in activity-based protein profiling (ABPP). Scientists leverage its fluorosulfate group to create covalent probes for identifying enzyme active sites, addressing growing demand for biomarker discovery tools. The compound’s stability under physiological conditions makes it valuable for chemical biology applications, a hot topic in AI-driven drug development discussions. Researchers frequently search for "sulfonyl fluoride applications in medicinal chemistry" or "triazole-based covalent inhibitors," reflecting its relevance in cutting-edge science.

In material science, 4H-1,2,4-triazole-3-sulfonyl fluoride demonstrates potential for designing self-healing polymers and smart coatings. Its ability to form dynamic covalent bonds responds to the industry’s focus on sustainable materials, a frequently searched term in green chemistry forums. The compound’s heterocyclic scaffold also shows promise in organic electronics, particularly for charge transport materials in OLED technologies, connecting to trending searches about "triazole derivatives in optoelectronics."

Synthetic methodologies for CAS 78201-15-7 continue evolving, with recent literature emphasizing flow chemistry approaches to improve yield and safety. This aligns with industry shifts toward continuous manufacturing—a key phrase in process chemistry optimization. The compound’s regioselective reactivity makes it valuable for constructing multi-functional scaffolds, addressing pharmaceutical researchers’ needs for fragment-based drug design (FBDD) platforms.

Analytical characterization of 4H-1,2,4-triazole-3-sulfonyl fluoride employs advanced techniques like NMR crystallography and high-resolution mass spectrometry, topics frequently queried in analytical chemistry databases. Its hydrogen-bonding capacity and dipole moment (4.2 D) contribute to unique supramolecular interactions, relevant to crystal engineering studies—a growing field in materials informatics.

Environmental considerations drive research into the compound’s biodegradation pathways and ecotoxicological profile, responding to searches about "green metrics for specialty chemicals." Computational studies using DFT calculations predict its metabolic stability, connecting to popular in silico ADME prediction tools. These aspects position 78201-15-7 as a case study in benign-by-design chemistry principles.

The commercial landscape for triazole sulfonyl fluorides reflects demand from contract research organizations (CROs) and academic screening libraries. Market analyses show increased interest in "small molecule covalent modifiers" and "fragment libraries for drug discovery," where this compound serves as a valuable chemical building block. Its shelf stability and compatibility with automated synthesis platforms further enhance utility in high-throughput screening workflows.

Ongoing patent analyses reveal innovative applications of 4H-1,2,4-triazole-3-sulfonyl fluoride in bioconjugation techniques and protein labeling, particularly for PET tracer development—a trending topic in molecular imaging. The compound’s selective reactivity toward serine hydrolases makes it relevant to neurodegenerative disease research, addressing frequent searches about "covalent probes for enzyme studies."

Future directions include exploring its catalytic applications in C-H functionalization reactions and photoredox chemistry, areas dominating recent organic synthesis publications. The compound’s electronic properties also invite investigations into metal-organic frameworks (MOFs) for gas storage applications, connecting to renewable energy research queries. As machine learning accelerates molecular design, 78201-15-7 serves as a test case for predicting structure-reactivity relationships in sulfonyl fluoride chemistry.